N-mesityl-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide
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Description
N-mesityl-4-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)butanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as MPPB and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A study highlighted the synthesis of pyridine, pyridazine, and other heterocycles incorporating a pyridine-2-ylcarboxamido moiety, derived from 3-oxo-N-(pyridin-2-yl)butanamide. These compounds exhibited moderate antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Darwish, Kheder, & Farag, 2010).
Heterocyclic Synthesis
Another study focused on the synthesis of new dihydropyridines, butanamide, dihydropyridazines, and thiourea derivatives, showing the versatility of N-(pyridin-3-yl)-3-(pyridin-3-ylimino)butanamide as a precursor. The identity of these products was confirmed through various spectroscopic methods (Hafiz, Ramiz, & Sarhan, 2011).
Antimicrobial and Synthetic Applications
The utility of 3-oxo-N-(pyrimidin-2-yl)butanamide in synthesizing new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives was also reported. Selected compounds from this synthesis demonstrated moderate antimicrobial activity, indicating their potential in medicinal chemistry (Farag, Kheder, & Mabkhot, 2009).
Novel Heterocyclic Compounds
Research on the preparation of pyrazolo[3,4-d]pyrimidines using 3-hydrazino-6-(p-tolyl)pyridazine and various acetals revealed a method to generate compounds with expected chemical and pharmacological activities. This study underscores the potential of heterocyclic compounds in drug discovery and development (Al-Afaleq & Abubshait, 2001).
Organometallic Complexes and Catalysis
A significant study described the synthesis of ruthenium(II) and iron(II) complexes with N-pyridyl substituted imidazolin-2-ylidenes, derived from N-mesityl-N'-pyridyl-imidazolium chloride. These complexes exhibit potential in catalysis and materials science, highlighting the broader applications of N-mesityl derivatives in scientific research (Kaufhold, Hahn, Pape, & Hepp, 2008).
Properties
IUPAC Name |
4-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-(2,4,6-trimethylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2/c1-16-7-9-20(10-8-16)21-11-12-23(29)27(26-21)13-5-6-22(28)25-24-18(3)14-17(2)15-19(24)4/h7-12,14-15H,5-6,13H2,1-4H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODYYFSYJPQHSKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCC(=O)NC3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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